Cas no 1606731-36-5 (methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate)

• Product Name: methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate
• CAS No: 1606731-36-5
• MF: C₁₀H₁₄N₂O₅S
• MW: 274.293561458588
• CID: 6032225
• PubChem ID: 119961734
• Update Time: 2025-10-05

methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate
• 1606731-36-5
• EN300-1071787

• Inchi： 1S/C10H14N2O5S/c1-16-10(13)8-2-3-9(17-8)18(14,15)12-6-4-11-5-7-12/h2-3,11H,4-7H2,1H3
• InChI Key： DABVYGJEWDLEJE-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=O)OC)O1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 274.06234272g/mol
• Monoisotopic Mass: 274.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.2Ų

Additional information on methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate

Methyl 5-(Piperazine-1-Sulfonyl)Furan-2-Carboxylate: A Comprehensive Overview

Methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate, identified by the CAS number 1606731-36-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a piperazine sulfonyl group and a methyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The structural elucidation of methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate has been extensively studied, revealing its intricate bonding and electronic properties. The furan ring, a five-membered aromatic heterocycle, serves as the core structure, while the piperazine sulfonyl group introduces significant steric and electronic effects. This arrangement enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and characterization of methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate. Studies have demonstrated that the compound can be synthesized via a multi-step process involving nucleophilic aromatic substitution and esterification reactions. These methods have been optimized to improve yield and purity, ensuring that the compound is accessible for further studies.

In terms of pharmacological activity, methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate has shown potential as a modulator of various biological pathways. Preclinical studies suggest that it may act as an antagonist or agonist at specific receptor sites, depending on its structural configuration. This dual functionality underscores its versatility in targeting diverse biological systems.

The application of methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or optoelectronic devices. This dual application potential highlights the compound's significance across multiple scientific disciplines.

Furthermore, recent advancements in computational chemistry have enabled detailed modeling of methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate's interactions with biological macromolecules. Molecular docking studies have provided insights into its binding affinities and selectivity profiles, paving the way for rational drug design strategies.

In conclusion, methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate (CAS No. 1606731-36-5) stands as a testament to the ingenuity of modern chemical synthesis and its applications in advancing scientific knowledge. With ongoing research exploring its pharmacological and material properties, this compound continues to be a focal point in interdisciplinary scientific endeavors.